N-(3-ethoxyphenyl)-4-(1-piperidinylmethyl)benzamide
Overview
Description
N-(3-ethoxyphenyl)-4-(1-piperidinylmethyl)benzamide, also known as EPPB, is a synthetic compound that has been studied for its potential use in scientific research. EPPB is a small molecule that has shown promise in various research applications due to its unique chemical properties.
Mechanism of Action
The mechanism of action for N-(3-ethoxyphenyl)-4-(1-piperidinylmethyl)benzamide involves the inhibition of a protein called Aurora kinase A. This protein is involved in cell division and is overexpressed in many types of cancer cells. By inhibiting Aurora kinase A, N-(3-ethoxyphenyl)-4-(1-piperidinylmethyl)benzamide can prevent cancer cells from dividing and growing.
Biochemical and Physiological Effects:
N-(3-ethoxyphenyl)-4-(1-piperidinylmethyl)benzamide has been shown to have a number of biochemical and physiological effects. Studies have shown that N-(3-ethoxyphenyl)-4-(1-piperidinylmethyl)benzamide can induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-(3-ethoxyphenyl)-4-(1-piperidinylmethyl)benzamide has been shown to inhibit the migration and invasion of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-ethoxyphenyl)-4-(1-piperidinylmethyl)benzamide in lab experiments is that it is a small molecule that can easily penetrate cell membranes. Additionally, N-(3-ethoxyphenyl)-4-(1-piperidinylmethyl)benzamide has been shown to have low toxicity, making it a safer alternative to other compounds that have been studied for their anticancer properties. However, one limitation of using N-(3-ethoxyphenyl)-4-(1-piperidinylmethyl)benzamide in lab experiments is that it is still a relatively new compound, and more research is needed to fully understand its potential applications.
Future Directions
There are several future directions for research on N-(3-ethoxyphenyl)-4-(1-piperidinylmethyl)benzamide. One area of research that is currently being explored is the use of N-(3-ethoxyphenyl)-4-(1-piperidinylmethyl)benzamide in combination with other compounds to enhance its anticancer effects. Additionally, researchers are investigating the potential use of N-(3-ethoxyphenyl)-4-(1-piperidinylmethyl)benzamide in other areas of research, such as neurodegenerative diseases and infectious diseases. Overall, N-(3-ethoxyphenyl)-4-(1-piperidinylmethyl)benzamide is a promising compound that has the potential to make a significant impact in the field of scientific research.
Scientific Research Applications
N-(3-ethoxyphenyl)-4-(1-piperidinylmethyl)benzamide has been studied for its potential use in various scientific research applications. One area of research where N-(3-ethoxyphenyl)-4-(1-piperidinylmethyl)benzamide has shown promise is in the field of cancer research. Studies have shown that N-(3-ethoxyphenyl)-4-(1-piperidinylmethyl)benzamide can inhibit the growth of cancer cells by targeting specific proteins involved in cell division.
properties
IUPAC Name |
N-(3-ethoxyphenyl)-4-(piperidin-1-ylmethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O2/c1-2-25-20-8-6-7-19(15-20)22-21(24)18-11-9-17(10-12-18)16-23-13-4-3-5-14-23/h6-12,15H,2-5,13-14,16H2,1H3,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIYBCDBQKCYNPC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)CN3CCCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-ethoxyphenyl)-4-(piperidin-1-ylmethyl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{[5-(3,5-dichlorophenyl)-2-furyl]methyl}methylamine hydrochloride](/img/structure/B4750299.png)
![N-isopropyl-2-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine](/img/structure/B4750304.png)
![N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-3-propoxybenzamide](/img/structure/B4750319.png)
![N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-4-methoxy-N-methylbenzenesulfonamide](/img/structure/B4750320.png)
![methyl 5-methyl-2-[({[4-(1-pyrrolidinylmethyl)phenyl]amino}carbonyl)amino]-3-thiophenecarboxylate](/img/structure/B4750331.png)
![5-(4-methoxyphenyl)-2-methyl-3-[(2-methyl-1-piperidinyl)carbonyl]-2H-1,2,6-thiadiazine 1,1-dioxide](/img/structure/B4750340.png)
![5-[(tert-butylamino)sulfonyl]-N-ethyl-2-methoxybenzamide](/img/structure/B4750347.png)
![ethyl 4-[(2-hydroxyethyl)amino]-8-(trifluoromethyl)-3-quinolinecarboxylate](/img/structure/B4750350.png)
![3-{4-[(dimethylamino)sulfonyl]phenyl}-N-propylpropanamide](/img/structure/B4750369.png)
![N-(4-sec-butylphenyl)-2-{[(2-methylbenzyl)thio]acetyl}hydrazinecarbothioamide](/img/structure/B4750378.png)
